Cas no 2172384-66-4 (4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-3-methylbenzoic acid)

• Product Name: 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-3-methylbenzoic acid
• CAS No: 2172384-66-4
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 5854015
• PubChem ID: 165550870
• Update Time: 2025-11-01

4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-3-methylbenzoic acid
• 4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]-3-methylbenzoic acid
• EN300-1483644
• 2172384-66-4

• Inchi： 1S/C28H26N2O5/c1-17-15-18(25(31)32)11-12-24(17)29-26(33)28(13-6-14-28)30-27(34)35-16-23-21-9-4-2-7-19(21)20-8-3-5-10-22(20)23/h2-5,7-12,15,23H,6,13-14,16H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： ZLZXDIIWIOBBTR-UHFFFAOYSA-N
• SMILES： O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1C=CC(C(=O)O)=CC=1C

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-3-methylbenzoic acid

Introduction to 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-3-methylbenzoic acid (CAS No. 2172384-66-4)

4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-3-methylbenzoic acid, identified by its CAS number 2172384-66-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutane ring, a benzoic acid moiety, and an amino group functionalized with a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group. The presence of these structural elements not only imparts unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The Fmoc group is particularly noteworthy as it is commonly employed in peptide synthesis as an amino acid protecting group. However, in the context of this compound, the Fmoc moiety may serve additional purposes beyond mere protection. For instance, it could enhance the solubility of the molecule in certain solvents or influence its interaction with biological targets. The cyclobutane ring, a saturated hydrocarbon ring with four carbon atoms, introduces rigidity to the molecular structure, which can be crucial for binding affinity and selectivity in drug design. Meanwhile, the benzoic acid component contributes to the molecule's acidic properties, potentially affecting its pharmacokinetic behavior.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of such complex molecules more efficiently. Studies have suggested that the structural features of 4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido-3-methylbenzoic acid make it a promising candidate for further investigation in various therapeutic areas. For example, its ability to interact with biological macromolecules like proteins and enzymes has been hypothesized based on preliminary docking studies. These interactions could be leveraged to develop novel inhibitors or modulators for diseases associated with aberrant protein function.

In the realm of medicinal chemistry, the synthesis of analogs derived from this compound has become a focal point. By modifying specific functional groups or introducing additional substituents, chemists aim to optimize its pharmacological profile. The fluoren-9-ylmethoxycarbonyl group, while protective in peptide synthesis, can be removed under specific conditions to reveal the underlying amino functionality. This reactivity allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening (HTS). Such libraries are instrumental in identifying lead candidates for drug development.

The benzoic acid moiety in 4-1-(({9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamido)-3-methylbenzoic acid (CAS No. 2172384-66-4) also plays a critical role in determining its overall chemical behavior. Benzoic acids are well-known for their antimicrobial and anti-inflammatory properties, which have been exploited in numerous therapeutic applications. The presence of this group alongside other functional entities suggests that this compound may exhibit similar bioactivities or possess unique mechanisms of action that warrant further exploration.

Recent research has highlighted the importance of structure-based drug design in accelerating the discovery of novel therapeutics. Computational methods such as molecular dynamics (MD) simulations and quantum mechanical calculations have become indispensable tools for predicting how these compounds will behave within biological systems. By integrating experimental data with computational insights, researchers can gain deeper insights into the interactions between 4-(1-(9H-fluoren-9-ylmethoxycarbonyl)amino)cyclobutaneamido)-3-methylbenzoic acid and its targets.

One particularly intriguing aspect of this compound is its potential application in modulating enzyme activity. Enzymes are central to many biological processes, and their dysregulation is often implicated in diseases such as cancer and metabolic disorders. The structural complexity of CAS No 2172384 66 4 suggests that it may interact with specific enzyme active sites, either inhibiting or activating their function depending on the context. Such interactions could be harnessed to develop targeted therapies that address these conditions more effectively than existing treatments.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The fluorene scaffold is known for its stability and ability to enhance metabolic half-life, making it an attractive feature in drug design. In 4-(1-(9H-fluoren 9 ylmethoxycarbonyl)amino)cyclobutaneamido)-3-methylbenzoic acid, the fluorene ring is linked to other functional groups through strategic bonds that maximize potential interactions with biological targets while maintaining overall stability.

In conclusion,4 1 ((9H fluorene 9 ylmethoxycarbonyl) amino)cyclobutaneamido 3 methylbenzoic acid (CAS No 2172384 66 4) represents a fascinating subject of study due to its complex structure and multifaceted potential applications. Its unique combination of structural features positions it as a valuable asset in ongoing efforts to develop novel pharmaceuticals. As research continues to uncover new insights into its properties and mechanisms,this compound is likely to play an increasingly significant role in addressing unmet medical needs across multiple therapeutic domains.